ethyl [(4-{[(4-methoxyphenyl)amino]sulfonyl}phenyl)amino](oxo)acetate

• IUPAC Name: ethyl 2-[4-[(4-methoxyphenyl)sulfamoyl]anilino]-2-oxoacetate
• InChI: InChI=1S/C17H18N2O6S/c1-3-25-17(21)16(20)18-12-6-10-15(11-7-12)26(22,23)19-13-4-8-14(24-2)9-5-13/h4-11,19H,3H2,1-2H3,(H,18,20)
• InChI Key: INXRAYUCICUABB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=O)NC1=CC=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)OC
• Molecular Formula: C17H18N2O6S
• Molecular Weight: 378.4 g/mol

Description

Ethyl [(4-{[(4-methoxyphenyl)amino]sulfonyl}phenyl)amino](oxo)acetate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of ethyl [(4-{[(4-methoxyphenyl)amino]sulfonyl}phenyl)amino](oxo)acetate is not fully understood. However, it is believed to exert its anticancer activity by inhibiting the proliferation of cancer cells and inducing apoptosis. It has also been suggested that the compound may inhibit the activity of certain enzymes involved in cancer cell growth. The anti-inflammatory and antimicrobial activities of the compound are thought to be due to its ability to inhibit the production of pro-inflammatory cytokines and interfere with bacterial and fungal cell wall synthesis.
Biochemical and Physiological Effects
Studies have shown that ethyl [(4-{[(4-methoxyphenyl)amino]sulfonyl}phenyl)amino](oxo)acetate can induce changes in the expression of various genes and proteins involved in cancer cell growth and inflammation. The compound has also been found to exhibit low toxicity and minimal side effects, making it a promising candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl [(4-{[(4-methoxyphenyl)amino]sulfonyl}phenyl)amino](oxo)acetate in lab experiments is its relatively low cost and ease of synthesis. Additionally, the compound exhibits potent activity against various cancer cell lines and has shown promise as a potential therapeutic agent. However, one limitation of using the compound in lab experiments is its limited solubility in aqueous solutions, which can make it difficult to administer to cells in vitro.

Future Directions

There are several potential future directions for research on ethyl [(4-{[(4-methoxyphenyl)amino]sulfonyl}phenyl)amino](oxo)acetate. One area of focus could be the development of more efficient synthesis methods to increase the yield and purity of the compound. Additionally, further studies could be conducted to elucidate the mechanism of action of the compound and identify potential targets for therapeutic intervention. Finally, the anti-inflammatory and antimicrobial activities of the compound could be further explored to determine its potential applications in these fields.

Scientific Research Applications

Ethyl [(4-{[(4-methoxyphenyl)amino]sulfonyl}phenyl)amino](oxo)acetate has been extensively studied for its potential applications in various fields, including cancer treatment, anti-inflammatory therapy, and antimicrobial activity. The compound has been shown to exhibit potent anticancer activity against various cancer cell lines, including breast, lung, and colon cancer. Additionally, it has been found to possess anti-inflammatory properties and can inhibit the growth of various bacteria and fungi.